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Abstract

Urea phosphate, a compound formed from the stoichiometric reaction of urea and phosphoric
acid, has a rich history intertwined with the development of synthetic chemistry and modern
agriculture. This technical guide provides an in-depth exploration of the discovery, history, and
key scientific milestones in the understanding and production of urea phosphate. It is intended
for researchers, scientists, and drug development professionals who require a comprehensive
understanding of this important chemical compound. This document details the historical
context of its constituent components, the first documented syntheses, and the evolution of its
production methods. Furthermore, it presents key quantitative data, detailed experimental
protocols from foundational literature, and visualizations of its synthesis and applications.

Introduction

Urea phosphate (CO(NH2)2-H3POa) is a crystalline solid that has garnered significant industrial
importance, primarily as a high-efficiency fertilizer. Its utility, however, extends to various other
applications, including as a flame retardant, a cleaning agent, and a pH regulator in various
industrial processes. The history of urea phosphate is not the story of a single "eureka"
moment but rather a gradual convergence of the discoveries of its constituent parts and the
subsequent recognition of their valuable combined properties. This guide traces this historical
trajectory, providing a detailed technical overview for the scientific community.
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The Precursors: Discovery of Urea and Phosphoric
Acid

The journey to urea phosphate begins with the independent discovery of its two fundamental
components: urea and phosphoric acid.

The Isolation of Urea

Urea was first isolated from urine in 1773 by the French chemist Hilaire Rouelle. This discovery
was a significant step in the nascent field of organic chemistry, demonstrating that specific
chemical compounds could be isolated from biological sources. However, it was the German
chemist Friedrich Wéhler who, in 1828, revolutionized the scientific understanding of chemistry
by synthesizing urea from inorganic starting materials, specifically by heating ammonium
cyanate. This landmark experiment is widely considered the dawn of modern organic
chemistry, as it dismantled the prevailing theory of vitalism, which held that organic compounds
could only be produced by living organisms.

The Preparation of Phosphoric Acid

Phosphoric acid also has a long history, with its preparation first described by the Swedish-
German pharmaceutical chemist Carl Wilhelm Scheele in 1770. He produced phosphoric acid
by treating bone ash (primarily calcium phosphate) with nitric acid. This discovery laid the
groundwork for the future availability of one of the key reactants for urea phosphate synthesis.

The Genesis of Urea Phosphate: First Documented
Syntheses

While the exact first laboratory synthesis of urea phosphate by an individual researcher
remains somewhat obscure in the available historical records, its emergence as a compound of
industrial interest is well-documented through early 20th-century patents. These documents
provide the first detailed descriptions of its preparation and proposed applications.

The First Commercial Mention: German Patent of 1914

The earliest documented commercial interest in urea phosphate appears in a German patent
(No. 286,491) granted to Badische Anilin and Soda-Fabrik in 1914. This patent described the
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reaction of one mole of urea with one mole of a 50% phosphoric acid solution. The process
involved cooling the resulting solution to crystallize the urea phosphate, which was then
separated from the mother liquor. The primary application cited in this patent was its use as a
fertilizer.

Early Detailed Synthesis: The Fuller and Braham U.S.
Patent of 1921

A more detailed early description of urea phosphate synthesis is found in U.S. Patent No.
1,440,056, filed in 1921 by Clarkson Fuller and Joseph M. Braham. Their work aimed to
develop a simple, cheap, and efficient method for producing urea phosphate with high yields
for use as a fertilizer. They systematically investigated the reaction conditions, noting the critical
role of phosphoric acid concentration in achieving successful crystallization.

Quantitative Data

The physical and chemical properties of urea phosphate have been well-characterized over
the years. The following tables summarize key quantitative data for this compound.

Table 1: Physical and Chemical Properties of Urea Phosphate

Property Value Reference(s)

CO(NH2)2-H3POa (or
Molecular Formula

CH7N20s5P)
Molar Mass 158.05 g/mol
Appearance White, odorless, crystalline
solid
Melting Point 116-118 °C (decomposes)
Density 1.74 g/lcm3
Solubility in Water Approx. 960 g/L at 20 °C
pH of 1% Aqueous Solution 1.89
NPK Composition 17-44-0
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Experimental Protocols

This section provides detailed methodologies for the synthesis of urea phosphate, drawing

from both historical and modern procedures.

Historical Synthesis Protocol (Based on Fuller and
Braham, 1921)

This protocol is a reconstruction based on the descriptions provided in U.S. Patent 1,440,056.

Objective: To synthesize urea phosphate from urea and phosphoric acid.

Materials:

Urea

Phosphoric acid solution (63% by weight)
Crystallization vessel

Heating apparatus

Cooling bath

Filtration apparatus (e.g., Buchner funnel)

Drying apparatus

Procedure:

In a suitable vessel, combine 159 grams of a 63% phosphoric acid solution with 114 grams
of urea. This corresponds to an approximate molar ratio of 2 moles of urea to 1 mole of
phosphoric acid.

Heat the mixture to 80 °C to ensure the complete dissolution of the urea.

Once a clear solution is obtained, cool the vessel to approximately 20 °C in a cooling bath to
induce crystallization.
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« If crystallization does not occur spontaneously, "seed" the solution by adding a few small
crystals of previously prepared urea phosphate to initiate the crystallization process.

» Allow the crystallization to proceed until a significant amount of solid has formed.

o Separate the solid urea phosphate from the mother liquor by filtration.

e Wash the crystals with a small amount of cold distilled water to remove any remaining
impurities.

Dry the purified urea phosphate crystals.

Expected Yield: The patent reports a yield of 80 grams of urea phosphate under these
conditions.

Modern Laboratory Synthesis Protocol

This protocol is a generalized modern procedure for the laboratory-scale synthesis of urea
phosphate.

Objective: To prepare high-purity crystalline urea phosphate.
Materials:

e Urea (analytical grade)

e Orthophosphoric acid (85% solution, analytical grade)

« Distilled water

o Magnetic stirrer with heating plate

o Beaker or flask

* Ice bath

e Buchner funnel and vacuum flask

 Filter paper
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e Oven
Procedure:

o Calculate the equimolar amounts of urea and phosphoric acid required. For example, to
synthesize approximately 15.8 g of urea phosphate, use 6.0 g of urea and 9.8 g of 85%
orthophosphoric acid.

e Dissolve the urea in a minimal amount of warm distilled water in a beaker with gentle stirring.

o Slowly add the orthophosphoric acid to the urea solution while continuously stirring. The
reaction is exothermic, so the addition should be controlled to prevent excessive heating.

e Once the addition is complete, continue stirring for 30 minutes at room temperature to
ensure the reaction goes to completion.

e Cool the beaker in an ice bath to induce crystallization.

o Collect the precipitated urea phosphate crystals by vacuum filtration using a Blchner
funnel.

e Wash the crystals with a small amount of ice-cold distilled water to remove any unreacted
starting materials.

o Dry the crystals in an oven at a low temperature (e.g., 50-60 °C) to a constant weight.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of urea phosphate.
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Caption: A generalized workflow for the synthesis of urea phosphate.

Industrial Applications of Urea Phosphate

This diagram illustrates the logical relationships between the properties of urea phosphate and
its primary industrial applications.
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Caption: Relationship between urea phosphate's properties and its applications.
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Biochemical and Physiological Considerations

While the primary applications of urea phosphate are industrial, its constituent components,
urea and phosphate, are central to numerous biological processes. Urea is the primary
nitrogenous waste product in mammals, synthesized in the liver via the urea cycle. Phosphate
is an essential component of nucleic acids (DNA and RNA), phospholipids in cell membranes,
and adenosine triphosphate (ATP), the main energy currency of the cell.

To date, there is no significant body of research indicating a direct role for the urea phosphate
compound itself in specific signaling pathways within drug development contexts. Its
physiological effects are largely attributed to its dissociation into urea and phosphoric acid upon
entering an aqueous environment. The high acidity of urea phosphate solutions can have
localized effects on pH, which could influence biological systems, but this is a general property
of acids rather than a specific signaling function.

Conclusion

The history of urea phosphate is a compelling example of how fundamental chemical
discoveries can lead to the development of compounds with significant industrial and
agricultural impact. From the initial isolation of urea and phosphoric acid to the early 20th-
century patents that detailed its synthesis for use as a fertilizer, the trajectory of urea
phosphate highlights the interplay between scientific advancement and practical application.
This technical guide has provided a comprehensive overview of this history, supported by
quantitative data, detailed experimental protocols, and illustrative diagrams, to serve as a
valuable resource for the scientific and research communities. The continued importance of
urea phosphate in agriculture and industry underscores the enduring legacy of the
foundational chemical research that led to its discovery and development.

 To cite this document: BenchChem. [The Discovery and History of Urea Phosphate: A

Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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